Benzoic acid, 4-[1-[[[2,5-dimethyl-4-[[4-(trifluoromethyl)phenyl]methyl]-3-thienyl]carbonyl]amino]cyclopropyl]-, methyl ester

• Molecular Formula: C26H24F3NO3S
• Molecular Weight: 487.5 g/mol
• IUPAC Name: methyl 4-[1-[[2,5-dimethyl-4-[[4-(trifluoromethyl)phenyl]methyl]thiophene-3-carbonyl]amino]cyclopropyl]benzoate
• InChI: InChI=1S/C26H24F3NO3S/c1-15-21(14-17-4-8-20(9-5-17)26(27,28)29)22(16(2)34-15)23(31)30-25(12-13-25)19-10-6-18(7-11-19)24(32)33-3/h4-11H,12-14H2,1-3H3,(H,30,31)
• InChI Key: JCKNHRNZLPAOQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)C)C(=O)NC2(CC2)C3=CC=C(C=C3)C(=O)OC)CC4=CC=C(C=C4)C(F)(F)F

Description

Benzoic acid, 4-[1-[[[2,5-dimethyl-4-[[4-(trifluoromethyl)phenyl]methyl]-3-thienyl]carbonyl]amino]cyclopropyl]-, methyl ester is a useful research compound. Its molecular formula is C26H24F3NO3S and its molecular weight is 487.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,5-Dimethyl-4-[4-(trifluoromethyl)benzyl]thiophene-3-carboxylic acid from Example 11, Step 4 (275 mg, 0.87 mmol) was reacted with 1-[4-(methoxycarbonyl)phenyl]cyclopropanaminium chloride from Example 16, Step 2 (167 mg, 0.86 mmol) under conditions similar to Example 11, Step 5. The crude product was purified by Combi Flash chromatography system (2-5% EtOAc/CHCl3 in 20 min.) to afford the desired product as a white solid.